Cas no 1158970-49-0 (Lesinurad Impurity 8)
Lesinurad Impurity 8 structure
Product Name:Lesinurad Impurity 8
CAS No:1158970-49-0
MF:C15H12BrN3O2S
MW:378.243680953979
CID:4556530
Update Time:2023-08-09
Lesinurad Impurity 8 Chemical and Physical Properties
Names and Identifiers
-
- 2-[[5-bromo-4-(4-methylnaphthalen-1-yl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
- Lesinurad Impurity 8
- BCP33846
-
- Inchi: 1S/C15H12BrN3O2S/c1-9-6-7-12(11-5-3-2-4-10(9)11)19-14(16)17-18-15(19)22-8-13(20)21/h2-7H,8H2,1H3,(H,20,21)
- InChI Key: PDCLZQFKIFSJBP-UHFFFAOYSA-N
- SMILES: BrC1=NN=C(N1C1C=CC(C)=C2C=CC=CC=12)SCC(=O)O
Computed Properties
- Exact Mass: 376.98336g/mol
- Monoisotopic Mass: 376.98336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 93.3
- Molecular Weight: 378.2g/mol
Experimental Properties
- Solubility: Insuluble (6.8E-4 g/L) (25 ºC),
Lesinurad Impurity 8 Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
Lesinurad Impurity 8 Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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